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Compound of Interest

Compound Name: Penicillin T

cat. No.: B1218027

Penicillin T: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

Penicillin T, also known as (p-Aminobenzyl)penicillin, is a derivative of the foundational
penicillin structure. While historically identified, comprehensive and recent research detailing its
specific biological activities, intricate mechanisms, and clinical efficacy is limited in
contemporary scientific literature. This guide provides a summary of the known molecular
properties of Penicillin T and contextualizes its probable mechanism of action within the
broader, well-established framework of the penicillin class of B-lactam antibiotics. The
information herein is synthesized from available chemical data and the general principles of
penicillin pharmacology, intended to serve as a foundational reference in the absence of
specific in-depth studies on this particular analogue.

Molecular Profile of Penicillin T

Penicillin T is chemically designated as (2S,5R,6R)-6-[[2-(4-aminophenyl)acetyl]amino]-3,3-
dimethyl-7-oxo0-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid. Its fundamental molecular
characteristics are summarized below.
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Property Data
Molecular Formula C16H19N304S
Molecular Weight 349.4 g/mol

(2S,5R,6R)-6-[[2-(4-

aminophenyl)acetyllamino]-3,3-dimethyl-7-oxo-

IUPAC Name ) ] ]
4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic
acid

Synonyms (p-Aminobenzyl)penicillin

General Mechanism of Action: The B-Lactam Core

The antibacterial activity of the penicillin family is conferred by the strained four-membered [3-
lactam ring. This electrophilic core is crucial for the inhibition of bacterial cell wall synthesis.
The generally accepted mechanism of action for penicillins, which is presumed for Penicillin T,
is detailed below.

Inhibition of Peptidoglycan Synthesis

Penicillins act by acylating the active site of penicillin-binding proteins (PBPs), which are
bacterial enzymes essential for the final steps of peptidoglycan synthesis. Peptidoglycan, a
critical component of the bacterial cell wall, provides structural integrity and protection against
osmotic lysis.

The key steps in this process are:

» Target Recognition: Penicillins mimic the D-alanyl-D-alanine moiety of the peptidoglycan
precursor.

» Acylation of PBPs: The strained 3-lactam ring opens and forms a covalent bond with a serine
residue in the active site of the PBP, rendering the enzyme inactive.

« Inhibition of Transpeptidation: The inactivation of PBPs prevents the cross-linking of
peptidoglycan chains.
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e Cell Lysis: The compromised cell wall cannot withstand the internal osmotic pressure,

leading to cell lysis and bacterial death.
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General Mechanism of Penicillin Action

Experimental Protocols

Due to the limited availability of recent and detailed experimental studies specifically on
Penicillin T, this section outlines generalized protocols commonly used in the evaluation of
penicillin-class antibiotics. These methodologies would be applicable for future research on

Penicillin T.

Determination of Minimum Inhibitory Concentration
(MIC)

The MIC is the lowest concentration of an antimicrobial that inhibits the visible growth of a

microorganism after overnight incubation.
Protocol: Broth Microdilution Method

o Preparation of Bacterial Inoculum: A standardized suspension of the test bacterium (e.qg.,
Staphylococcus aureus, Escherichia coli) is prepared to a concentration of approximately 5 x
10° colony-forming units (CFU)/mL in a suitable broth medium (e.g., Mueller-Hinton broth).

 Serial Dilution of Penicillin T: A two-fold serial dilution of Penicillin T is prepared in a 96-

well microtiter plate.

 Inoculation: Each well is inoculated with the bacterial suspension.
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e Incubation: The plate is incubated at 37°C for 18-24 hours.

» Reading Results: The MIC is determined as the lowest concentration of Penicillin T at which
no visible bacterial growth is observed.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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